Cas no 620543-54-6 (1-(4-chlorophenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1-(4-chlorophenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 620543-54-6
• MF: C₁₈H₁₇ClN₂O₄S
• MW: 392.856582403183
• CID: 6365490
• PubChem ID: 2950691
• Update Time: 2025-05-21

1-(4-chlorophenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• 3-(4-chlorophenyl)-1-(4-methoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• 1H-Thieno[3,4-d]imidazol-2(3H)-one, 1-(4-chlorophenyl)tetrahydro-3-(4-methoxyphenyl)-, 5,5-dioxide
• ZINC01110141
• AKOS000649228
• 1-(4-chlorophenyl)-3-(4-methoxyphenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide
• AKOS016089050
• F1769-0006
• 620543-54-6

• Inchi： 1S/C18H17ClN2O4S/c1-25-15-8-6-14(7-9-15)21-17-11-26(23,24)10-16(17)20(18(21)22)13-4-2-12(19)3-5-13/h2-9,16-17H,10-11H2,1H3
• InChI Key： CESBMHZTHWVGEY-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(OC)C=C2)C2CS(=O)(=O)CC2N1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 392.0597559g/mol
• Monoisotopic Mass: 392.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• Boiling Point: 626.6±55.0 °C(Predicted)
• pka: 0.65±0.20(Predicted)

Additional information on 1-(4-chlorophenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

1-(4-Chlorophenyl)-3-(4-Methoxyphenyl)-Hexahydro-1H-5λ6-Thieno[3,4-d]Imidazole-2,5,5-Trione: A Comprehensive Overview

1-(4-Chlorophenyl)-3-(4-Methoxyphenyl)-Hexahydro-1H-5λ6-Thieno[3,4-d]Imidazole-2,5,5-Trione, commonly referred to by its CAS number CAS 620543-54-6, is a complex organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a thienoimidazole core with two substituted phenyl groups and a trione functionality, making it a versatile platform for further chemical modifications and functionalization.

The synthesis of CAS 620543-54-6 involves a multi-step process that typically begins with the preparation of the thienoimidazole framework. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions for higher yields and better purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the construction of the thienoimidazole ring system. These innovations not only enhance the efficiency of the synthesis but also pave the way for large-scale production of this compound.

One of the most intriguing aspects of 1-(4-Chlorophenyl)-3-(4-Methoxyphenyl)-Hexahydro-1H-5λ6-Thieno[3,4-d]Imidazole-2,5,5-Trione is its potential as a pharmacological agent. Preclinical studies have demonstrated that this compound exhibits promising biological activity across various therapeutic areas. For example, it has shown potent anti-inflammatory properties in vitro, suggesting its potential application in treating inflammatory diseases such as arthritis and neuroinflammation. Furthermore, recent research has highlighted its ability to modulate key signaling pathways involved in cancer progression, making it a compelling candidate for anticancer drug development.

The structural versatility of CAS 620543-54-6 also lends itself well to applications in materials science. The compound's ability to form stable coordination complexes with metal ions has been exploited in the development of novel materials for sensing and catalysis. For instance, researchers have reported the use of this compound as a ligand in metalloporphyrin complexes that exhibit enhanced catalytic activity for organic transformations. These findings underscore the compound's potential as a building block for functional materials with tailored properties.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure and purity of 1-(4-Chlorophenyl)-3-(4-Methoxyphenyl)-Hexahydro-1H-5λ6-Thieno[3,4-d]Imidazole-2,5,5-Trione. These methods provide detailed insights into the compound's molecular architecture and help ensure its quality for both research and industrial applications.

Looking ahead, the continued exploration of CAS 620543-54-6's properties is expected to unlock new opportunities across diverse fields. Collaborative efforts between chemists, biologists, and material scientists are likely to drive further innovation in its synthesis, characterization, and application. As research progresses, this compound is poised to make significant contributions to advancing our understanding of complex chemical systems and their practical implications.